![molecular formula C15H10O5 B1671224 Emodin CAS No. 518-82-1](/img/structure/B1671224.png)
Emodin
Overview
Description
It is primarily found in the roots and barks of various plants, molds, and lichens, including Rheum palmatum, Polygonum cuspidatum, and Polygonum multiflorum . Emodin has been utilized in traditional medicine for centuries due to its wide range of pharmacological activities, including antibacterial, anti-inflammatory, antifibrotic, and anticancer properties .
Scientific Research Applications
Emodin has a wide range of scientific research applications, including:
Chemistry: Used as a precursor for the synthesis of other anthraquinone derivatives.
Medicine: Investigated for its potential therapeutic effects against various diseases, including cancer, cardiovascular diseases, and viral infections
Industry: Used as a natural colorant in the textile and cosmetic industries.
Mechanism of Action
Emodin exerts its effects through multiple molecular targets and pathways. It has been shown to inhibit the activity of tyrosine kinases, such as mitogen-activated protein kinase, protein kinase C, and extracellular signal-regulated protein kinase . These kinases play crucial roles in cell proliferation, apoptosis, and inflammation. This compound also interferes with various cycle-related proteins, such as inner centromere protein and Aurora B kinase, promoting cell survival .
Safety and Hazards
Future Directions
Emodin still has great potential to become promising therapeutic options to immune and inflammation abnormality, organ fibrosis, common malignancy, pathogenic bacteria or virus infections, and endocrine disease or disorder . Scientifically addressing concerns regarding the poor bioavailability and vague molecular targets would significantly contribute to the widespread acceptance of rhubarb not only as a dietary supplement in food flavorings and colorings but also as a health-promoting TCM in the coming years .
Biochemical Analysis
Biochemical Properties
Emodin interacts with various enzymes, proteins, and other biomolecules. It has been shown to have a wide activity of anti-cardiovascular diseases, mainly involving multiple molecular targets such as inflammatory, anti-apoptosis, anti-hypertrophy, anti-fibrosis, anti-oxidative damage, abnormal, and excessive proliferation of smooth muscle cells in cardiovascular diseases .
Cellular Effects
This compound has been shown to have potent anti-cardiovascular activities in vitro and in vivo, including anti-inflammatory, antioxidant damage, inhibition of myocardial cell fibrosis, and other pharmacological effects . It also has cytotoxic and growth-inhibitory effects against several types of tumor cells .
Molecular Mechanism
This compound exerts its effects at the molecular level through various mechanisms. It is mainly involved in multiple molecular targets such as inflammatory, anti-apoptosis, anti-hypertrophy, anti-fibrosis, anti-oxidative damage, abnormal, and excessive proliferation of smooth muscle cells in cardiovascular diseases . This compound can regulate signal transduction pathways with various pharmacological properties .
Temporal Effects in Laboratory Settings
This compound has been shown to be safe for use in both male and female mice when given at 20, 40, and 80 mg/kg doses for 12 weeks . It has been found that this compound can regulate glucose utilization and lower lipids in epididymal WAT by activating AMP activated protein kinase (AMPK) pathway .
Dosage Effects in Animal Models
This compound has been shown to have a therapeutic effect on obesity, hyperlipidemia, non-alcoholic fatty liver disease, diabetes and its complications, and osteoporosis . The effects of this compound can vary with different dosages in animal models .
Metabolic Pathways
This compound is involved in multiple metabolic pathways. It has been shown to have a wide activity of anti-cardiovascular diseases, mainly involving multiple molecular targets such as inflammatory, anti-apoptosis, anti-hypertrophy, anti-fibrosis, anti-oxidative damage, abnormal, and excessive proliferation of smooth muscle cells in cardiovascular diseases .
Transport and Distribution
This compound is quickly absorbed from the gastrointestinal tract and then rapidly metabolized to form its glucuronide, and the parent form of this compound is barely detectable in vivo . This compound is present in the kidney and lungs mainly as glucuronide/sulfate, and free this compound is present in high levels in the liver .
Subcellular Localization
This compound has been shown to inhibit AR transcriptional activity by inhibiting AR nuclear translocation . The intracellular distribution of AR in LNCaP cells was assessed using immunofluorescence microscopy .
Preparation Methods
Synthetic Routes and Reaction Conditions: Emodin can be synthesized through various chemical routes. One common method involves the oxidation of chrysophanol using potassium permanganate in an alkaline medium . Another synthetic route includes the cyclization of appropriate precursors under acidic conditions .
Industrial Production Methods: Industrial production of this compound often involves the extraction from natural sources, such as the roots of Rheum palmatum. The extraction process typically includes maceration followed by solvent extraction and purification using techniques like column chromatography .
Chemical Reactions Analysis
Types of Reactions: Emodin undergoes several types of chemical reactions, including:
Oxidation: this compound can be oxidized to form various quinones.
Reduction: Reduction of this compound can yield anthrones.
Substitution: this compound can undergo substitution reactions, particularly at the hydroxyl groups.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an alkaline medium.
Reduction: Sodium borohydride in an alcoholic medium.
Substitution: Acetyl chloride for acetylation reactions.
Major Products:
Oxidation: Formation of quinones.
Reduction: Formation of anthrones.
Substitution: Formation of acetylated derivatives.
Comparison with Similar Compounds
Emodin belongs to the anthraquinone family of compounds, which includes other members such as chrysophanol, aloe-emodin, and rhein . Compared to these compounds, this compound exhibits unique pharmacological properties, including a broader spectrum of antiviral activities and more potent anticancer effects .
Similar Compounds:
Chrysophanol: Another anthraquinone derivative with similar but less potent pharmacological activities.
Aloe-emodin: Known for its laxative effects and potential anticancer properties.
Rhein: Exhibits anti-inflammatory and anticancer activities.
Properties
IUPAC Name |
1,3,8-trihydroxy-6-methylanthracene-9,10-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10O5/c1-6-2-8-12(10(17)3-6)15(20)13-9(14(8)19)4-7(16)5-11(13)18/h2-5,16-18H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHMXXJGYXNZAPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10O5 | |
Record name | EMODIN | |
Source | CAMEO Chemicals | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5025231 | |
Record name | Emodin | |
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Molecular Weight |
270.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Emodin appears as orange needles or powder. (NTP, 1992), Solid | |
Record name | EMODIN | |
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URL | https://cameochemicals.noaa.gov/chemical/20331 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Emodin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035214 | |
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Boiling Point |
Sublimes (NTP, 1992) | |
Record name | EMODIN | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 66 °F (NTP, 1992), Practically insoluble in water; soluble in alcohol, aqueous alkali hydroxide solutions (cherry red color), sodium carbonate and ammonia solutions., Solubility @ 25 °C (g/100 ml of satd solution): ether 0.140; chloroform 0.071; carbon tetrachloride 0.010; carbon bisulfide 0.009; benzene 0.041, Practically insoluble in water; soluble in ethanol; moderately soluble in aqueous alkali solutions, Soluble in alcohol; insoluble in water | |
Record name | EMODIN | |
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URL | https://cameochemicals.noaa.gov/chemical/20331 | |
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Record name | EMODIN | |
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Mechanism of Action |
The anthraquinone mycotoxins emodin and skyrin were examined for the inhibitory effects on murine leukemia L1210 culture cells, oxidative phosphorylation of rat liver mitochondria, and Na+, K+-activated ATPase activity of rat brain microsomes to find the differences between their modes of toxic action. Skyrin exhibited a stronger inhibitory effect than emodin on the growth of L1210 culture cells. Emodin showed a stronger uncoupling effect than skyrin on mitochondrial respiration. Skyrin inhibited Na+, K+-activated ATPase activity of rat brain microsomes but emodin did not inhibit., ... Emodin induces apoptotic responses in the human hepatocellular carcinoma cell lines (HCC) Mahlavu, PLC / PRF / 5 and HepG2. The addition of emodin to these three cell lines led to inhibition of growth in a time- and dose-dependent manner. Emodin generated reactive oxygen species (ROS) in these cells which brought about a reduction of the intracellular mitochondrial transmembrane potential (Deltaym), followed by the activation of caspase-9 and caspase-3, leading to DNA fragmentation and apoptosis., Emodin inhibited the activity of TPK and CK2 and the degradation of I-kappaB., ... Emodin-induced apoptosis of CH27 cells does not involve modulation of endogenous Bcl-X(L) protein expression, but appears to be associated with the increased expression of cellular Bak and Bax proteins., For more Mechanism of Action (Complete) data for EMODIN (9 total), please visit the HSDB record page. | |
Record name | EMODIN | |
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Color/Form |
Orange needles from alcohol or by sublimation at 12 mm | |
CAS No. |
518-82-1 | |
Record name | EMODIN | |
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Record name | Emodin | |
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Record name | Emodin | |
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Record name | Emodin | |
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Record name | Emodin | |
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Record name | EMODIN | |
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Record name | EMODIN | |
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Record name | Emodin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035214 | |
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Melting Point |
493 to 495 °F (NTP, 1992), 256-257 °C, Brick red monoclinic needles; mp: 207 °C /3-Methyl ether/, Pale yellow needles; mp: 225 °C /Trimethyl ether/, 266 - 268 °C | |
Record name | EMODIN | |
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URL | https://cameochemicals.noaa.gov/chemical/20331 | |
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Record name | EMODIN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7093 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Emodin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035214 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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